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Compound of Interest

Compound Name: 4'-Chloroacetoacetanilide

Cat. No.: B1666718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for 4'-
Chloroacetoacetanilide, a chemical compound utilized in various research and development

applications. This document synthesizes critical data from multiple safety data sheets and

chemical databases to ensure safe handling, storage, and emergency response.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 4'-
Chloroacetoacetanilide is fundamental to its safe handling. The following table summarizes

key quantitative data.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀ClNO₂ [1][2]

Molecular Weight 211.645 g/mol [2]

Melting Point 131-134 °C [2][3]

Boiling Point 400.5 ± 30.0 °C at 760 mmHg [2]

Flash Point 196.0 ± 24.6 °C [2]

Density 1.3 ± 0.1 g/cm³ [2]

Vapor Pressure 0.0 ± 0.9 mmHg at 25°C [2]

Solubility Soluble in acetone. [3][4]

LogP (Octanol-Water Partition

Coefficient)
1.82 [2]

Toxicological Information
Toxicological data is crucial for assessing potential health risks and implementing appropriate

safety measures. While comprehensive human data is limited, animal studies and in-vitro data

provide valuable insights.

Parameter Value Species Route Source(s)

LDLo (Lowest

published lethal

dose)

500 mg/kg Mouse Intraperitoneal [2]

LD50 (Median

Lethal Dose)
Not available - - [5]

LC50 (Median

Lethal

Concentration)

Not available - - [5]
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Note: The absence of extensive LD50 and LC50 data necessitates a cautious approach,

treating the substance with a high degree of care. One source indicates a potential for

mutagenic effects in bacteria.[5]

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4'-Chloroacetoacetanilide is classified with the following hazards:

Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Irritant Warning

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
Irritant Warning

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation
Irritant Warning

Source:[6]

The logical relationship between the hazards is illustrated in the diagram below.

4'-Chloroacetoacetanilide Exposure Routes
(Inhalation, Skin, Eyes)

Skin Irritation
(H315)

Eye Irritation
(H319)

Respiratory Irritation
(H335)

Click to download full resolution via product page
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Hazard Pathway for 4'-Chloroacetoacetanilide

Experimental Protocols
Detailed experimental protocols for toxicological assessments are typically not disclosed in

safety data sheets. However, the methodologies for determining key toxicological endpoints are

standardized.

LDLo (Lowest Published Lethal Dose) Determination (General Methodology):

Animal Model: A specific strain of animal (e.g., mice) is selected.

Dose Administration: A range of doses of 4'-Chloroacetoacetanilide is administered to

different groups of animals via a specific route (e.g., intraperitoneal injection).

Observation: The animals are observed over a defined period for signs of toxicity and

mortality.

Data Analysis: The lowest dose that results in the death of any animal in a test group is

reported as the LDLo.

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE)
When handling 4'-Chloroacetoacetanilide, the following personal protective equipment is

mandatory:

Eye Protection: Safety glasses with side-shields or goggles.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: Laboratory coat and, for larger quantities, additional protective

clothing to prevent skin exposure.[1]

Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-

approved respirator is necessary.[5]

Storage
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Store 4'-Chloroacetoacetanilide in a tightly closed container in a dry, cool, and well-ventilated

area.[1] It should be kept away from incompatible materials such as strong oxidizing agents.[5]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Accidental Release Measures
In the event of a spill, follow the general workflow outlined below.
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Spill Occurs

Evacuate Area & Ensure Ventilation

Don Appropriate PPE

Contain the Spill

Carefully Sweep or Scoop Up Solid

Place in a Labeled, Sealed Container for Disposal

Clean the Spill Area with a Suitable Solvent

Decontaminate & Dispose of PPE

Spill Response Complete

Click to download full resolution via product page

Workflow for Handling a 4'-Chloroacetoacetanilide Spill
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For a large spill, it is crucial to prevent the material from entering drains.[7]

Fire and Explosion Data
Flammability: May be combustible at high temperatures.[5]

Fire Hazards: In the presence of heat or an ignition source, a fire is possible, especially with

fine dust dispersed in the air.[5]

Suitable Extinguishing Media: Use dry chemical powder, water spray, foam, or carbon

dioxide.[7]

Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO₂),

nitrogen oxides (NO, NO₂), and halogenated compounds.[5]

This technical guide is intended to provide essential health and safety information. It is not a

substitute for a comprehensive risk assessment that should be conducted before any new or

modified use of 4'-Chloroacetoacetanilide. Always refer to the most current Safety Data

Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4'-Chloroacetoacetanilide: A Technical Health and
Safety Compendium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666718#health-and-safety-information-for-4-
chloroacetoacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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